Cas no 2059494-77-6 (1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 2059494-77-6
• MF: C₁₇H₁₅ClF₃N₃O
• MW: 369.768713235855
• CID: 5266555
• Update Time: 2025-08-05

1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
• [4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-phenylmethanone
• Methanone, [4-[6-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]phenyl-
• 1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C17H15ClF3N3O/c18-15-13(17(19,20)21)6-7-14(22-15)23-8-10-24(11-9-23)16(25)12-4-2-1-3-5-12/h1-7H,8-11H2
• InChI Key： ZRMXIMLMNHNGLW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=N1)N1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 4.1
• Topological Polar Surface Area: 36.4

Additional information on 1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine

1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine: A Comprehensive Overview

The compound with CAS No. 2059494-77-6, known as 1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various bioactive compounds. The benzoyl group attached at position 1 and the substituted pyridine ring at position 4 contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in targeting G-protein coupled receptors (GPCRs) and other therapeutic targets. The 6-chloro-5-(trifluoromethyl)pyridin-2-yl substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its binding affinity to specific receptors. This makes the compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine involves a multi-step process, including nucleophilic substitution and coupling reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its suitability for biological assays. The use of advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has facilitated the characterization of this compound, confirming its structural integrity.

In terms of biological activity, this compound has shown potential as a modulator of ion channels and enzymes. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. The trifluoromethyl group plays a crucial role in stabilizing the molecule's conformation, thereby enhancing its pharmacokinetic properties. This makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic agents.

Moreover, the benzoyl moiety contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. Computational modeling studies have provided insights into the molecule's interactions with proteins at atomic resolution, further aiding in its optimization for specific applications.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design, where molecular modifications are guided by computational predictions. The 1-Benzoyl-4-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine serves as an excellent example of how subtle changes in chemical structure can significantly impact biological activity. Researchers are currently exploring its potential as an antagonist or agonist for various GPCR subtypes, with promising results emerging from preclinical studies.

In conclusion, the compound with CAS No. 2059494-77-6 represents a cutting-edge advancement in organic synthesis and pharmacology. Its unique combination of structural features and biological activity positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this molecule is expected to contribute significantly to the development of innovative therapeutic interventions.